8-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-7-(3-hydroxypropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-7-(3-hydroxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H27FN6O3/c1-24-19-18(20(30)25(2)21(24)31)28(8-5-13-29)17(23-19)14-26-9-11-27(12-10-26)16-7-4-3-6-15(16)22/h3-4,6-7,29H,5,8-14H2,1-2H3
• InChI Key: MSAYRXJUSSUIPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C4=CC=CC=C4F)CCCO
• Molecular Formula: C21H27FN6O3
• Molecular Weight: 430.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves complex organic reactions. For instance, the synthesis of Olaparib, a poly ADP ribose polymerase (PARP) inhibitor, involves the use of less toxic compounds and improved yields.

Molecular Structure Analysis

The molecular structure of similar compounds like FPMINT has been studied extensively. The structure-activity relationship of FPMINT analogues has been analyzed using nucleoside transporter-deficient cells transfected with cloned human ENT1 and ENT2.

Scientific Research Applications

Equilibrative Nucleoside Transporters (ENTs) Inhibition

• .

Anticancer Research

• .

Antibacterial Screening

• .

Critical Micelle Concentration (CMC) Studies

• .

Mechanism of Action

Target of Action

The primary targets of this compound are Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . This compound is a novel inhibitor of ENTs, and it is more selective to ENT2 than to ENT1 .

Mode of Action

This compound inhibits the transport of nucleosides through both ENT1 and ENT2 in a concentration-dependent manner . The IC50 value of this compound for ENT2 is 5-10-fold less than for ENT1 . It reduces the Vmax of uridine transport in ENT1 and ENT2 without affecting Km . Therefore, it inhibits ENTs in an irreversible and non-competitive manner .

Biochemical Pathways

The compound affects the biochemical pathways related to nucleotide synthesis and regulation of adenosine function . By inhibiting ENTs, it disrupts the transport of nucleosides and nucleoside analogues, which are important for these biochemical pathways .

Pharmacokinetics

It is known that the compound cannot be displaced with excess washing, suggesting that it may have good retention in the body

Result of Action

The inhibition of ENTs by this compound results in reduced transport of nucleosides and nucleoside analogues . This can affect nucleotide synthesis and regulation of adenosine function, potentially leading to various molecular and cellular effects .

Future Directions

Future research could focus on further structural modification of similar compounds to improve their potency and selectivity, leading to the development of useful pharmacological agents.